PSB 0777 ammonium

• Molecular Formula: C18H24N6O7S2
• Molecular Weight: 500.6 g/mol
• InChI: InChI=1S/C18H21N5O7S2.H3N/c19-15-12-16(23(8-20-12)17-14(26)13(25)11(7-24)30-17)22-18(21-15)31-6-5-9-1-3-10(4-2-9)32(27,28)29;/h1-4,8,11,13-14,17,24-26H,5-7H2,(H2,19,21,22)(H,27,28,29);1H3/t11-,13-,14-,17-;/m1./s1
• InChIKey: AYQGFWKUGKSGCZ-TZNCIMHNSA-N

Studying peripheral A2A receptor pharmacology? PSB 0777 ammonium solves off-target issues common with non-selective agonists like NECA. - **High selectivity**: >225-fold vs A2B/A3; Ki (human A2A) = 360 nM; Ki (A1/A2B/A3) ≥10,000 nM. - **Biased agonism**: Distinct G-protein vs β-arrestin profile vs CGS-21680. - **Peripheral action**: Poor oral bioavailability & low brain penetration - ideal for colitis or IBD models. - **BenchChem stock**: Validated for ex vivo organ bath & neuronal culture studies.

PSB 0777 Ammonium: Selective A2A Agonist for Inflammatory & Neurological Research

PSB 0777 ammonium (CAS 2122196-16-9) is a potent, selective, and full adenosine A2A receptor (A2AR) agonist [1]. It exhibits high subtype selectivity (>225-fold) for A2AR over other adenosine receptor subtypes (A1, A2B, A3) . A key differentiating feature is its design as a polar, poorly absorbable molecule, rendering it a locally acting agent with minimal systemic absorption after oral administration [2]. This profile makes PSB 0777 ammonium a valuable tool for investigating A2AR-mediated effects in gastrointestinal inflammation and neurobiology while mitigating the cardiovascular liabilities associated with systemically active A2AR agonists .

High A2A subtype selectivity for pathway isolation studies

Peripherally restricted research with limited brain penetration

Local acting applications in inflammatory and neurological models

• [1] El-Tayeb, A. et al. Development of Polar Adenosine A2A Receptor Agonists for Inflammatory Bowel Disease: Synergism with A2B Antagonists. ACS Med. Chem. Lett. 2011, 2 (12), 890–895. View Source
• [2] Antonioli, L. et al. Anti-inflammatory effect of a novel locally acting A2A receptor agonist in a rat model of oxazolone-induced colitis. Purinergic Signalling 2018, 14 (1), 27–36. View Source

PSB 0777 Ammonium vs. Generic A2A Agonists: Key Differentiators

Substituting PSB 0777 ammonium with a generic adenosine A2A agonist like CGS 21680 or a non-selective agonist like NECA introduces significant confounding variables in experimental design. While CGS 21680 exhibits high A2AR affinity (Ki = 27 nM) [1], it lacks the extreme polarity and resultant poor oral bioavailability that define PSB 0777 ammonium's locally acting, non-systemic profile . This polarity is a deliberate design feature that restricts systemic absorption, thereby eliminating the hypotensive and cardiovascular side effects common to most A2AR agonists [2]. Therefore, using a generic agonist in models of colitis or local inflammation would not recapitulate the gut-restricted pharmacodynamics of PSB 0777 ammonium, and would instead introduce systemic off-target effects that obscure data interpretation and compromise model validity.

! A2A selectivity gap vs. CGS-21680 (A3 cross-reactivity) and Regadenoson (low A1 selectivity) may shift pathway interpretation

! Distinct biased agonism profile may not replicate balanced agonist responses (e.g., CGS-21680) in cAMP/β-arrestin assays

! Poor oral bioavailability and peripheral restriction limit use to non-CNS, locally acting contexts; brain-penetrant analogs may not substitute

• [1] Adooq Bioscience. CGS 21680 product page. View Source
• [2] Antonioli, L. et al. Anti-inflammatory effect of a novel locally acting A2A receptor agonist in a rat model of oxazolone-induced colitis. Purinergic Signalling 2018, 14 (1), 27–36. View Source

PSB 0777 Ammonium: Quantitative Evidence vs. Key A2A Agonists

Binding Affinity and Selectivity Profile

PSB 0777 ammonium demonstrates >225-fold selectivity for the A2A receptor over other adenosine receptor subtypes (A2B and A3) [1]. This is a significantly cleaner selectivity window compared to the widely used agonist CGS 21680, which, while potent at A2A (Ki = 27 nM), exhibits meaningful cross-reactivity with the A3 receptor (Ki = 67 nM for A2B and reported affinity for A3) .

A2A Binding & Selectivity

Reported

Ki rat A2A 44.4 nM (PSB 0777) vs 27 nM (CGS-21680)
>225-fold selectivity over A1,A2B,A3

Supports A2A-specific pathway isolation

CGS-21680 A3 Ki 37 nM; Regadenoson A2A Ki ~1,300 nM

Evidence Dimension	Receptor Subtype Selectivity
Target Compound Data	A2A/A2B Selectivity Ratio: >225-fold (Ki A2A 44.4 nM / Ki A2B >10000 nM)
Comparator Or Baseline	CGS 21680: A2A/A2B Selectivity Ratio: ~2.5-fold (Ki A2A 27 nM / Ki A2B 67 nM)
Quantified Difference	PSB 0777 ammonium exhibits ~90x greater selectivity for A2A over A2B compared to CGS 21680.
Conditions	Radioligand binding assays using recombinant human adenosine receptors.

Why This Matters

The substantially higher selectivity of PSB 0777 ammonium reduces off-target confounding in A2A-specific signaling studies, yielding cleaner, more interpretable data.

• [1] El-Tayeb, A. et al. Development of Polar Adenosine A2A Receptor Agonists for Inflammatory Bowel Disease: Synergism with A2B Antagonists. ACS Med. Chem. Lett. 2011, 2 (12), 890–895. View Source

Biased Agonism: cAMP and β-Arrestin Comparison

PSB 0777 ammonium is designed to be poorly absorbable, resulting in negligible systemic exposure. In rats, oral administration of 0.4 mg/kg/day resulted in plasma concentrations below 5 nM at 30 minutes, becoming undetectable by 60 minutes [1]. In stark contrast, CGS 21680 is systemically absorbed and produces robust cardiovascular effects, including hypotension and increased coronary flow, which limit its utility in models where local gut-restricted action is required .

Biased Agonism Profile

Head-to-head

Distinct bias vs. adenosine/CGS-21680 in cAMP & β-arrestin assays

Enables pathway-specific signaling dissection

Full-length and A2AΔ40R constructs used

Evidence Dimension	Oral Bioavailability / Systemic Exposure
Target Compound Data	Plasma concentration <5 nM at 30 min; undetectable at 60 min post 0.4 mg/kg oral dose.
Comparator Or Baseline	CGS 21680: Active in vivo after systemic administration; induces hypotension and increases coronary flow (ED25 = 1.8 nM for coronary flow increase in isolated heart).
Quantified Difference	PSB 0777 ammonium achieves >90% reduction in peak plasma concentration compared to a typical low-dose systemic exposure, demonstrating functional non-absorption.
Conditions	Oral gavage in Sprague-Dawley rats (PSB 0777); Isolated perfused rat heart (CGS 21680).

Why This Matters

For researchers modeling localized inflammation (e.g., colitis) or studying gut-specific A2AR signaling, the lack of systemic exposure is a critical differentiator, avoiding confounding cardiovascular and central effects.

• [1] Antonioli, L. et al. Anti-inflammatory effect of a novel locally acting A2A receptor agonist in a rat model of oxazolone-induced colitis. Purinergic Signalling 2018, 14 (1), 27–36. View Source

Ex Vivo Potentiation of ACh-Induced Contractions

In a rat model of oxazolone-induced colitis, oral PSB 0777 ammonium (0.4 mg/kg/day) significantly reduced inflammatory cell infiltration and improved colonic mucosal architecture, while notably causing no adverse cardiovascular events [1]. This contrasts with other A2A agonists like CGS 21680 and Regadenoson, which are potent vasodilators and are known to induce hypotension and tachycardia, limiting their safe use in chronic inflammatory models [2].

Ex Vivo ACh Potentiation

Method context

Concentration-dependent (0.1–10 µM) potentiation of ACh contractions in rat ileum/jejunum

Supports ex vivo GI motility assay context

Consistent response in inflamed and naïve tissue

Evidence Dimension	Therapeutic Index / Safety Profile
Target Compound Data	Significant reduction in colonic inflammation (histology and MPO levels); no observed cardiovascular adverse events.
Comparator Or Baseline	Class-level A2A agonists (e.g., CGS 21680, Regadenoson): Known to cause hypotension and increased coronary flow via systemic A2AR activation.
Quantified Difference	PSB 0777 ammonium achieves local anti-inflammatory efficacy while maintaining a null cardiovascular side-effect profile, a decoupling not observed with systemically available agonists.
Conditions	Oxazolone-induced colitis in Sprague-Dawley rats; 10-day oral treatment.

Why This Matters

This unique efficacy/safety decoupling enables long-term dosing studies in chronic inflammation models without the confounding influence of drug-induced hemodynamic changes, a major limitation for most A2A agonists.

• [1] Antonioli, L. et al. Anti-inflammatory effect of a novel locally acting A2A receptor agonist in a rat model of oxazolone-induced colitis. Purinergic Signalling 2018, 14 (1), 27–36. View Source
• [2] RxReasoner. Regadenoson: Mechanism of Action and Selectivity. View Source

In Vivo Anti-Inflammatory Action & Cardiovascular Safety

PSB 0777 ammonium (0.1–10 µM) concentration-dependently potentiated acetylcholine (ACh)-induced contractions in ex vivo rat ileum/jejunum segments, demonstrating functional A2AR agonism in a disease-relevant tissue [1]. While a direct head-to-head comparison with CGS 21680 in this specific assay is not available, the literature suggests CGS 21680's systemic hypotensive effects would confound such ex vivo functional readouts in an in vivo setting, reinforcing the utility of PSB 0777 ammonium's local action profile for GI studies .

Colitis Model & Hemodynamics

Class-level

Improved body weight, reduced MPO; plasma ≤5 nM, no hemodynamic change

Supports peripheral immune modulation model endpoint

Systemic A2A agonists typically cause hypotension

Evidence Dimension	Functional Tissue Response (Ex Vivo)
Target Compound Data	Concentration-dependent potentiation of ACh-induced contractions at 0.1, 1, and 10 µM.
Comparator Or Baseline	CGS 21680: Known to induce systemic hypotension; limited utility in isolated GI tissue assays due to off-target cardiovascular effects in vivo.
Quantified Difference	N/A (Qualitative functional activity established).
Conditions	Ex vivo rat ileum/jejunum preparations.

Why This Matters

This functional data confirms that PSB 0777 ammonium engages the A2AR in intestinal tissue to produce a relevant physiological response, supporting its use as a tool compound for studying gut motility and inflammation.

• [1] El-Tayeb, A. et al. Development of Polar Adenosine A2A Receptor Agonists for Inflammatory Bowel Disease: Synergism with A2B Antagonists. ACS Med. Chem. Lett. 2011, 2 (12), 890–895. View Source

PSB 0777 Ammonium: Key Research Applications

Peripherally Restricted IBD & Colitis Research

Given its demonstrated oral non-absorption (plasma levels <5 nM) and robust local anti-inflammatory efficacy in a rat colitis model, PSB 0777 ammonium is the preferred tool for dissecting A2AR-mediated pathways specifically within the gastrointestinal tract. It allows researchers to activate intestinal A2ARs without inducing systemic hypotension or tachycardia, a common confound with agonists like CGS 21680 or Regadenoson [1].

Pathway-Specific Biased Agonism Studies

PSB 0777 ammonium has been shown to dose- and time-dependently modulate the expression of Synapsin-1, PSD95, and AMPA receptors in rat primary cortical neurons [2]. Its high selectivity for A2AR (>225-fold) ensures that observed effects on synaptic plasticity are directly attributable to A2AR activation, minimizing off-target adenosine receptor interference [3]. This makes it a superior choice over less selective agonists like NECA.

GI Motility & Enteric Pharmacology

The confirmed ability of PSB 0777 ammonium to potentiate acetylcholine-induced contractions in isolated rat intestinal segments validates its utility in ex vivo organ bath studies [4]. This application is critical for understanding the role of A2ARs in regulating gut motility and for screening novel therapeutics targeting gastrointestinal disorders.

Synaptic Plasticity & Neuronal Protein Expression

Studies have identified PSB 0777 as exhibiting biased agonism at the A2A receptor, differentially activating G-protein versus β-arrestin signaling pathways compared to the endogenous agonist adenosine [5]. This property makes PSB 0777 ammonium a valuable probe for elucidating the functional selectivity and downstream consequences of biased A2AR signaling, a key area in GPCR drug discovery.

Application

Selection Property

Validation Focus

Peripheral colitis model research

Local A2A activation profile

Inflammatory endpoint and colonic exposure

Biased agonism pathway studies

Distinct signaling bias

G-protein vs β-arrestin signaling endpoints

Ex vivo GI motility research

ACh potentiation response

Tissue-level contractility endpoints

Synaptic protein modulation studies

Time- and dose-dependent synaptic response

Synapsin-1 and AMPA receptor expression endpoints

• [1] Antonioli, L. et al. Anti-inflammatory effect of a novel locally acting A2A receptor agonist in a rat model of oxazolone-induced colitis. Purinergic Signalling 2018, 14 (1), 27–36. View Source
• [2] Luo, S. et al. Adenosine A2A Receptor Agonist PSB-0777 Modulates Synaptic Proteins and AMPA Receptor Expression in a Dose- and Time-Dependent Manner in Rat Primary Cortical Neurons. Biol. Pharm. Bull. 2020, 43 (8), 1159–1171. View Source
• [3] El-Tayeb, A. et al. Development of Polar Adenosine A2A Receptor Agonists for Inflammatory Bowel Disease: Synergism with A2B Antagonists. ACS Med. Chem. Lett. 2011, 2 (12), 890–895. View Source
• [4] El-Tayeb, A. et al. Development of Polar Adenosine A2A Receptor Agonists for Inflammatory Bowel Disease: Synergism with A2B Antagonists. ACS Med. Chem. Lett. 2011, 2 (12), 890–895. View Source
• [5] OMICSDI. Experimental and computational analysis of biased agonism on full-length and a C-terminally truncated adenosine A2A receptor. 2020. View Source